Cas no 152537-06-9 (1H-1,2,4-Triazole, 1-(4-hydrazinophenyl)-)

1H-1,2,4-Triazole, 1-(4-hydrazinophenyl)- structure
152537-06-9 structure
Product Name:1H-1,2,4-Triazole, 1-(4-hydrazinophenyl)-
CAS No:152537-06-9
MF:C8H9N5
MW:175.190560102463
CID:1326208
PubChem ID:10329820
Update Time:2025-04-20

1H-1,2,4-Triazole, 1-(4-hydrazinophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-(4-hydrazinophenyl)-
    • 1-(4-hydrazinylphenyl)-1H-1,2,4-Triazole
    • BNHUCBZAFPGKSW-UHFFFAOYSA-N
    • 152537-06-9
    • 4-(1,2,4-triazol-1-yl)phenylhydrazine
    • AKOS006334365
    • DA-09952
    • SCHEMBL7834558
    • Inchi: 1S/C8H9N5/c9-12-7-1-3-8(4-2-7)13-6-10-5-11-13/h1-6,12H,9H2
    • InChI Key: BNHUCBZAFPGKSW-UHFFFAOYSA-N
    • SMILES: N1(C=NC=N1)C1C=CC(=CC=1)NN

Computed Properties

  • Exact Mass: 175.08597
  • Monoisotopic Mass: 175.08579531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • PSA: 68.76
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